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Compound of Interest

Compound Name: Specnuezhenide

Cat. No.: B600714 Get Quote

Essential Safety and Handling Guide for
Specnuezhenide
This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals handling Specnuezhenide. It includes detailed

operational and disposal plans to ensure the safe and effective use of this compound in a

laboratory setting.

Hazard Identification and Safety Data
Specnuezhenide is harmful if swallowed and is very toxic to aquatic life with long-lasting

effects.[1] It is essential to handle this compound with care, adhering to the safety protocols

outlined below.
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Identifier Value Source

Chemical Name Specnuezhenide DC Chemicals

CAS Number 39011-92-2 [1]

Molecular Formula C31H42O17 [1]

Molecular Weight 686.62 g/mol [1]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

Signal Word Warning GHS Classification

Personal Protective Equipment (PPE)
When handling Specnuezhenide, it is mandatory to use the following personal protective

equipment to minimize exposure and ensure personal safety.

Equipment Specification Purpose

Hand Protection Protective gloves (e.g., nitrile) To prevent skin contact.

Eye Protection
Safety goggles with side-

shields

To protect eyes from splashes

or dust.[1]

Body Protection
Impervious clothing, such as a

lab coat

To protect skin and clothing

from contamination.[1]

Respiratory Protection Suitable respirator

To be used in areas with

inadequate ventilation or when

dust/aerosols may be

generated.[1]

Experimental Protocols and Handling Procedures
The following are step-by-step procedures for the safe handling of Specnuezhenide
throughout the experimental workflow.
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Inspection: Upon receipt, visually inspect the container for any damage or leaks.

PPE: Wear appropriate PPE (gloves, lab coat, safety goggles) when handling the container.

Storage Conditions:

Powder: Store at -20°C in a tightly sealed container.[1]

In Solvent: Store at -80°C.[1]

Keep the container in a cool, well-ventilated area, away from direct sunlight and sources of

ignition.[1]

Store away from incompatible materials such as strong acids/alkalis and strong

oxidizing/reducing agents.[1]

Work Area: All handling of Specnuezhenide powder should be done in a designated area

with appropriate exhaust ventilation, such as a chemical fume hood, to avoid inhalation of

dust.[1]

Weighing:

Don all required PPE.

Carefully weigh the desired amount of Specnuezhenide powder.

Clean the weighing area and any equipment used with a suitable solvent (e.g., 70%

ethanol) after use.

Dissolving:

For In Vivo Studies: Specnuezhenide can be dissolved in sterile saline for oral gavage.

For In Vitro Studies: The choice of solvent will depend on the specific cell culture medium

and experimental design. Ensure the chosen solvent is compatible with the assay and

non-toxic to the cells at the final concentration.

Add the solvent to the powder slowly to avoid splashing.
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Mix gently until the powder is completely dissolved.

Procedure: In a study on D-galactose-induced aging mice, Specnuezhenide was dissolved

in sterile saline and administered via oral gavage.

Animal Handling: All animal procedures should be performed in accordance with the NIH

Guide for the Care and Use of Laboratory Animals and approved by an Institutional Animal

Ethics Committee.

Cell Culture Handling: When adding Specnuezhenide solutions to cell cultures, do so within

a biological safety cabinet to maintain sterility and prevent exposure.

Incubation: After treatment, return cell cultures to the appropriate incubator.

Spill and Emergency Procedures
In the event of a spill or accidental exposure, follow these procedures immediately.

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment:

For liquid spills, absorb the solution with an inert, non-combustible material like diatomite

or universal binders.[1]

For powder spills, carefully sweep up the material, avoiding dust generation.

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing

with alcohol.[1]

Disposal: Collect all contaminated materials in a sealed container for disposal as hazardous

waste.[1]

If Swallowed: Call a POISON CENTER or doctor immediately. Rinse mouth with water. Do

NOT induce vomiting.[1]
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Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting upper and lower eyelids. Remove contact lenses if present and easy to do. Seek

prompt medical attention.[1]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with large amounts of water. Call a physician if irritation develops.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.

Seek medical attention if symptoms persist.[1]

Disposal Plan
All waste containing Specnuezhenide must be treated as hazardous waste.

Waste Collection:

Collect all unused Specnuezhenide, contaminated materials (e.g., gloves, pipette tips,

absorbent pads), and solutions in a clearly labeled, sealed, and appropriate hazardous

waste container.

Disposal Method:

Dispose of the contents and the container at an approved waste disposal plant.[1]

Do not allow the product to enter drains, water courses, or the soil.[1]

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the safe handling workflow for Specnuezhenide.
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Caption: A flowchart illustrating the safe handling workflow for Specnuezhenide.
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This comprehensive guide is intended to provide essential safety and logistical information for

handling Specnuezhenide. Always refer to the specific Material Safety Data Sheet (MSDS) for

the most detailed and up-to-date information. Adherence to these protocols will help ensure a

safe laboratory environment for all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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